Cas no 5336-75-4 (Butanenitrile,4-(diethylamino)-)

Butanenitrile,4-(diethylamino)- is a nitrile compound featuring a diethylamino functional group, making it a versatile intermediate in organic synthesis. Its molecular structure allows for applications in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both nitrile and tertiary amine groups enhances its reactivity, enabling use in nucleophilic additions, alkylations, and other transformations. The compound’s stability under standard conditions and compatibility with various solvents further contribute to its utility in synthetic chemistry. Its well-defined properties ensure consistent performance in reactions requiring precise control over electronic and steric effects. This makes it a valuable reagent for researchers and industrial chemists.
Butanenitrile,4-(diethylamino)- structure
5336-75-4 structure
Product Name:Butanenitrile,4-(diethylamino)-
CAS No:5336-75-4
MF:C8H16N2
MW:140.226041793823
MDL:MFCD00019893
CID:367762
PubChem ID:79262
Update Time:2025-06-07

Butanenitrile,4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile,4-(diethylamino)-
    • 4-(DIETHYLAMINO)BUTANENITRILE
    • NULL
    • 4-Diaethylamino-buttersaeure-nitril
    • 4-Diaethylamino-butyronitril
    • 4-Diethylamino-buttersaeurenitril
    • 4-diethylaminobutyronitrile
    • Butanenitrile, 4-(diethylamino)-
    • DTXSID70902729
    • NSC-366
    • GEO-01033
    • 5336-75-4
    • AI3-19356
    • NSC 366
    • NSC366
    • NoName_3280
    • EINECS 226-259-1
    • NS00045496
    • CS-0366435
    • FT-0618344
    • gamma-Diethylaminobutyronitrile
    • 4-(DIETHYLAMINO)BUTYRONITRILE
    • GS-0657
    • AKOS000189874
    • SCHEMBL153175
    • 4-(DIETHYLAMINO)-BUTYRONITRILE
    • MFCD00019893
    • propane, 1-cyano-3-diethylamino-
    • NUVVGLXJJPTXRJ-UHFFFAOYSA-N
    • MDL： MFCD00019893
    • Inchi： 1S/C8H16N2/c1-3-10(4-2)8-6-5-7-9/h3-6,8H2,1-2H3
    • InChI Key： NUVVGLXJJPTXRJ-UHFFFAOYSA-N
    • SMILES： N(CC)(CC)CCCC#N

Computed Properties

  • Exact Mass: 140.13100
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 27

Experimental Properties

  • Color/Form: Yellow or brown transparent liquid
  • Density: 0.84
  • Boiling Point: 89-90 °C (9 mmHg)
  • Refractive Index: 1.435-1.437
  • PSA: 27.03000
  • LogP: 1.63198
  • Solubility: Not determined

Butanenitrile,4-(diethylamino)- Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Butanenitrile,4-(diethylamino)- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Butanenitrile,4-(diethylamino)- Pricemore >>

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